Cas no 2230798-29-3 (3-3-(trifluoromethyl)-3H-diazirin-3-ylpyrrolidine)

• Product Name: 3-3-(trifluoromethyl)-3H-diazirin-3-ylpyrrolidine
• CAS No: 2230798-29-3
• MF: C₆H₈F₃N₃
• MW: 179.1430311203
• CID: 6447262
• PubChem ID: 137966038
• Update Time: 2025-11-05

3-3-(trifluoromethyl)-3H-diazirin-3-ylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-3-(trifluoromethyl)-3H-diazirin-3-ylpyrrolidine
• 3-[3-(trifluoromethyl)-3H-diazirin-3-yl]pyrrolidine
• EN300-1718412
• 2230798-29-3

• Inchi： 1S/C6H8F3N3/c7-6(8,9)5(11-12-5)4-1-2-10-3-4/h4,10H,1-3H2
• InChI Key： GWRZCKWFBOLTRT-UHFFFAOYSA-N
• SMILES： FC(C1(C2CNCC2)N=N1)(F)F

Computed Properties

• Exact Mass: 179.06703175g/mol
• Monoisotopic Mass: 179.06703175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 36.8Ų

Additional information on 3-3-(trifluoromethyl)-3H-diazirin-3-ylpyrrolidine

3-3-(Trifluoromethyl)-3H-diazirin-3-ylpyrrolidine: A Promising Compound in Chemical Biology and Drug Discovery

3-3-(Trifluoromethyl)-3H-diazirin-3-ylpyrrolidine (CAS No. 2230798-29-3) is a novel compound that has garnered significant attention in the fields of chemical biology and drug discovery. This compound, characterized by its unique trifluoromethyl and diazirine functionalities, offers a versatile platform for the development of bioconjugates and targeted therapies. The combination of these functional groups provides a robust scaffold for the creation of molecules with enhanced reactivity and specificity, making it an invaluable tool in modern medicinal chemistry.

The diazirine moiety in 3-3-(trifluoromethyl)-3H-diazirin-3-ylpyrrolidine is particularly noteworthy due to its ability to undergo photochemical cleavage, generating highly reactive carbene intermediates. This property has been extensively utilized in bioorthogonal chemistry, where it enables the selective labeling and cross-linking of biomolecules under physiological conditions. Recent studies have demonstrated the utility of this compound in the development of photoaffinity probes, which are crucial for understanding protein-protein interactions and identifying novel drug targets.

The presence of the trifluoromethyl group further enhances the chemical and biological properties of 3-3-(trifluoromethyl)-3H-diazirin-3-ylpyrrolidine. This group is known for its strong electron-withdrawing effect, which can influence the reactivity and stability of the molecule. Additionally, the fluorine atoms provide a unique handle for nuclear magnetic resonance (NMR) spectroscopy, facilitating the structural elucidation and dynamic studies of complex biomolecular systems. The combination of these features makes 3-3-(trifluoromethyl)-3H-diazirin-3-ylpyrrolidine an ideal candidate for a wide range of applications in chemical biology.

In the context of drug discovery, 3-3-(Trifluoromethyl)-3H-diazirin-3-ylpyrrolidine has shown promise as a scaffold for the design of targeted therapeutic agents. The ability to introduce this compound into biologically relevant systems through bioconjugation strategies has opened new avenues for developing drugs with improved pharmacological profiles. For instance, recent research has explored its use in the development of prodrugs that can be activated by specific stimuli, such as light or enzymatic activity, thereby enhancing their therapeutic efficacy while minimizing off-target effects.

The versatility of 3-3-(Trifluoromethyl)-3H-diazirin-3-ylpyrrolidine extends beyond its use as a building block for bioconjugates. Its unique chemical properties have also been leveraged in the development of imaging agents for diagnostic applications. The ability to incorporate this compound into imaging probes allows for real-time monitoring of biological processes, providing valuable insights into disease mechanisms and treatment responses. This dual functionality as both a therapeutic and diagnostic agent underscores its potential as a multifunctional platform in translational medicine.

In conclusion, 3-3-(Trifluoromethyl)-3H-diazirin-3-ylpyrrolidine (CAS No. 2230798-29-3) represents a significant advancement in chemical biology and drug discovery. Its unique combination of functional groups offers a versatile toolkit for researchers aiming to develop innovative solutions in these fields. As ongoing research continues to uncover new applications and optimize existing ones, this compound is poised to play a pivotal role in advancing our understanding and treatment of various diseases.